Cas no 143627-49-0 (2-[(4-fluorobenzyl)sulfanyl]ethanamine)

• Product Name: 2-[(4-fluorobenzyl)sulfanyl]ethanamine
• CAS No: 143627-49-0
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• MDL: MFCD01764909
• CID: 1313593
• PubChem ID: 2774451
• Update Time: 2025-04-20

2-[(4-fluorobenzyl)sulfanyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorobenzyl)sulfanyl]ethanamine
• 2-(4-Fluorobenzylthio)ethylamine
• 2-[(4-fluorophenyl)methylsulfanyl]ethanamine
• AKOS000177481
• PS-6869
• 2-((4-fluorobenzyl)thio)ethan-1-amine
• 143627-49-0
• 2-[[(4-Fluorophenyl)methyl]thio]ethanamine
• MFCD01764909
• 2-((4-Fluorobenzyl)thio)ethanamine
• 2-{[(4-fluorophenyl)methyl]sulfanyl}ethan-1-amine
• 2-(4-fluorobenzylthio)ethylamine, AldrichCPR
• DTXSID201267841

• MDL： MFCD01764909
• Inchi： 1S/C9H12FNS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4H,5-7,11H2
• InChI Key： ZZZHOBZYZWMETL-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 185.06756
• Monoisotopic Mass: 185.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes